Cas no 20383-28-2 (N,N-Diisopropylbenzamide)
N,N-Diisopropylbenzamide Chemical and Physical Properties
Names and Identifiers
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- N,N-Diisopropylbenzamide
- NN-Di-iso-propylbenzamide
- N,N-di(propan-2-yl)benzamide
- N,N-diisopropylbenzylamide
- J-013263
- N,N-Di-iso-propylbenzamide
- CS-0154207
- AI3-01520
- N,N'-Diisopropylbenzamide
- SCHEMBL458409
- NSC-6912
- MFCD00026370
- N,N-bis(propan-2-yl)benzamide
- N10384
- EN300-6706478
- A814505
- N-isopropyl- N-isopropyl-benzamid
- Benzamide, N,N-bis(1-methylethyl)-
- 20383-28-2
- NSC6912
- Z276754694
- DTXSID50174321
- SB77985
- FT-0637987
- N,N-Diisopropylbenzamide, 98%
- AKOS003848326
- NSC 6912
- n,n-diisopropyl-benzamide
- DB-013000
- STK209015
-
- MDL: MFCD00026370
- Inchi: 1S/C13H19NO/c1-10(2)14(11(3)4)13(15)12-8-6-5-7-9-12/h5-11H,1-4H3
- InChI Key: UYXMMJPYFKRKKM-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N(C(C)C)C(C)C
- BRN: 2048090
Computed Properties
- Exact Mass: 205.14700
- Monoisotopic Mass: 205.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 20.3A^2
Experimental Properties
- Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\u72b6\u7c89\u672b ","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
- Density: 0.9923 (rough estimate)
- Melting Point: 69-71 °C(lit.)
- Boiling Point: 148-152°C 18mm
- Flash Point: 148-152°C/18mm
- Refractive Index: 1.5175 (estimate)
- Water Partition Coefficient: Soluble in water 301 mg/L @ 25°C.
- PSA: 20.31000
- LogP: 2.94560
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
N,N-Diisopropylbenzamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- WGK Germany:3
- Safety Instruction: S22-S24/25
- Safety Term:S22;S24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N,N-Diisopropylbenzamide Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N,N-Diisopropylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D680150-250mg |
N,N-Diisopropylbenzamide |
20383-28-2 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D680150-500mg |
N,N-Diisopropylbenzamide |
20383-28-2 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D680150-2.5g |
N,N-Diisopropylbenzamide |
20383-28-2 | 2.5g |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N92880-1g |
N,N-Diisopropylbenzamide |
20383-28-2 | 95% | 1g |
¥182.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N92880-100mg |
N,N-Diisopropylbenzamide |
20383-28-2 | 95% | 100mg |
¥39.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N92880-250mg |
N,N-Diisopropylbenzamide |
20383-28-2 | 95% | 250mg |
¥89.0 | 2024-07-19 | |
| eNovation Chemicals LLC | D964269-5g |
Benzamide, N,N-bis(1-methylethyl)- |
20383-28-2 | 95+% | 5g |
$260 | 2023-09-04 | |
| Apollo Scientific | OR451332-5g |
N,N'-Diisopropylbenzamide |
20383-28-2 | 98% | 5g |
£108.00 | 2025-02-20 | |
| Apollo Scientific | OR451332-25g |
N,N'-Diisopropylbenzamide |
20383-28-2 | 98% | 25g |
£512.00 | 2025-02-20 | |
| Alichem | A019143174-1g |
N,N-Diisopropylbenzamide |
20383-28-2 | 95% | 1g |
$329.70 | 2023-09-02 |
N,N-Diisopropylbenzamide Related Literature
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1. Lithiation in flavones, chromones, coumarins, and benzofuran derivativesAna M. B. S. R. C. S. Costa,Francis M. Dean,Michael A. Jones,Rajender S. Varma J. Chem. Soc. Perkin Trans. 1 1985 799
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2. New avenues in the directed deprotometallation of aromatics: recent advances in directed cuprationPhilip J. Harford,Andrew J. Peel,Floris Chevallier,Ryo Takita,Florence Mongin,Masanobu Uchiyama,Andrew E. H. Wheatley Dalton Trans. 2014 43 14181
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Saket Patel,Meenakshi,Ananda S. Hodage,Ajay Verma,Shailendra Agrawal,Abhimanyu Yadav,Sangit Kumar Dalton Trans. 2016 45 4030
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Casper M. Macaulay,Takahiko Ogawa,Robert McDonald,Orson L. Sydora,Mark Stradiotto,Laura Turculet Dalton Trans. 2019 48 9581
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Mark S. Betson,Jonathan Clayden,Madeleine Helliwell,Paul Johnson,Lai Wah Lai,Jennifer H. Pink,Christopher C. Stimson,Neoclis Vassiliou,Neil Westlund,Samreen A. Yasin,Latifa H. Youssef Org. Biomol. Chem. 2006 4 424
Additional information on N,N-Diisopropylbenzamide
Comprehensive Guide to N,N-Diisopropylbenzamide (CAS No. 20383-28-2): Properties, Applications, and Industry Insights
N,N-Diisopropylbenzamide (CAS No. 20383-28-2) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-precision chemicals in green chemistry and sustainable manufacturing, this compound has garnered significant attention from researchers and industrial applications alike. Its molecular structure, featuring a benzamide core with diisopropyl substituents, offers unique reactivity and solubility properties, making it invaluable for custom synthesis and catalysis optimization.
One of the most frequently searched questions about N,N-Diisopropylbenzamide revolves around its synthetic pathways and industrial-scale production. Modern methodologies often employ amide coupling reactions or Schotten-Baumann conditions, with an emphasis on minimizing environmental impact. Recent studies highlight its potential in photocatalysis and flow chemistry, aligning with the industry's shift toward energy-efficient processes. Additionally, its stability under various pH conditions makes it a candidate for drug delivery systems and polymeric material enhancements.
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Innovative applications of N,N-Diisopropylbenzamide extend to electronic materials, where its dielectric properties are explored for flexible electronics. The compound's compatibility with ionic liquids also opens doors for battery electrolyte research. As industries prioritize bio-based alternatives, this benzamide derivative is being evaluated for biodegradable polymer modifications, a topic trending in academic forums.
In summary, N,N-Diisopropylbenzamide (CAS No. 20383-28-2) exemplifies the intersection of specialty chemicals and cutting-edge technology. Its versatility across pharmaceuticals, materials science, and green synthesis positions it as a compound of enduring industrial value. For researchers seeking high-purity reagents or manufacturers optimizing scalable processes, understanding its properties and applications is essential.
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